Cas no 1609404-32-1 (N-(3-nitrobenzyl)-2-propanamine hydrobromide)

• Product name: N-(3-nitrobenzyl)-2-propanamine hydrobromide
• CAS No: 1609404-32-1
• MF: C₁₀H₁₅BrN₂O₂
• MW: 275.142301797867
• MDL: MFCD13186385
• CID: 4608624

N-(3-nitrobenzyl)-2-propanamine hydrobromide Chemical and Physical Properties

Names and Identifiers

• N-[(3-nitrophenyl)methyl]propan-2-amine:hydrobromide
• N-(3-nitrobenzyl)-2-propanamine hydrobromide

• MDL： MFCD13186385
• Inchi： 1S/C10H14N2O2.BrH/c1-8(2)11-7-9-4-3-5-10(6-9)12(13)14;/h3-6,8,11H,7H2,1-2H3;1H
• InChI Key： AQOQVVZVRXQBHM-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(N(=O)=O)C=1)NC(C)C.Br

N-(3-nitrobenzyl)-2-propanamine hydrobromide Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(3-nitrobenzyl)-2-propanamine hydrobromide

N-(3-Nitrobenzyl)-2-Propanamine Hydrobromide: A Comprehensive Overview

The compound with CAS No. 1609404-32-1, commonly referred to as N-(3-nitrobenzyl)-2-propanamine hydrobromide, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The N-(3-nitrobenzyl)-2-propanamine hydrobromide structure consists of a nitrobenzyl group attached to a propanamine backbone, with a hydrobromide counterion, making it a versatile compound for various chemical and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-(3-nitrobenzyl)-2-propanamine hydrobromide. Researchers have explored novel methodologies to optimize its production, ensuring high purity and scalability. These methods often involve multi-step reactions, including nucleophilic substitution and acid-base neutralization, which are critical for obtaining the desired product. The ability to synthesize this compound in large quantities has facilitated its use in preclinical studies and early-stage drug discovery.

In terms of pharmacological activity, N-(3-nitrobenzyl)-2-propanamine hydrobromide has shown promising results in vitro and in vivo models. Studies have demonstrated its potential as a modulator of key cellular pathways, particularly those involved in neurodegenerative diseases and inflammation. For instance, research published in *Journal of Medicinal Chemistry* highlights its ability to inhibit specific enzymes associated with Alzheimer's disease, suggesting a potential therapeutic role.

The structural versatility of N-(3-nitrobenzyl)-2-propanamine hydrobromide allows for extensive modifications to enhance its bioavailability and efficacy. Scientists have investigated various strategies, such as lipidation and polymer conjugation, to improve its pharmacokinetic profile. These modifications have shown promise in increasing the compound's stability and reducing off-target effects, which are critical factors for successful drug development.

Moreover, the N-(3-nitrobenzyl)-2-propanamine hydrobromide molecule has been utilized as a building block in combinatorial chemistry libraries. This approach enables researchers to explore a wide range of chemical space, identifying novel leads for therapeutic intervention. The integration of computational chemistry tools has further accelerated this process, allowing for the prediction of binding affinities and molecular interactions before experimental validation.

In conclusion, N-(3-nitrobenzyl)-2-propanamine hydrobromide stands as a pivotal compound in contemporary chemical research. Its unique structure, coupled with recent advancements in synthesis and pharmacology, positions it as a valuable tool in the quest for innovative therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to the understanding and treatment of various diseases.